2-(3-Bromophenylthio)-3-pyridinol

• CAS RN: 263390-44-9
• Molecular Formula: C11H8BrNOS
• Molecular Weight: 282.16 g/mol
• IUPAC Name: 2-(3-bromophenyl)sulfanylpyridin-3-ol
• InChI: InChI=1S/C11H8BrNOS/c12-8-3-1-4-9(7-8)15-11-10(14)5-2-6-13-11/h1-7,14H
• InChI Key: AFOSMKFBXINHNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)SC2=C(C=CC=N2)O

Description

2-(3-Bromophenylthio)-3-pyridinol is a useful research compound. Its molecular formula is C11H8BrNOS and its molecular weight is 282.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo3-pyridinol (44 g, 250 mmol) and 3-bromothiophenol (30 g, 160 mmol) are dissolved in tetrahydrofuran (hereinafter, occasionally referred to as THF) (100 ml) and dimethylformaldehyde (hereinafter, referred to as DMF) (100 ml), and the mixture is heated under reflux for 5 hours. After being allowed to cool, ethyl acetate (1000 ml) is added to the mixture, and the mixture is washed with 5% aqueous sodium hydroxide solution (50 ml×2) and a saturated brine (100 ml×2), and dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue is recrystallized from ethyl acetate to give the title compound (35 g) as colorless crystals, m.p. 125-126° C.